2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[4-(3-chlorophenyl)-2,3-dioxopyrazin-1-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C19H16ClN3O3/c1-13-4-2-6-15(10-13)21-17(24)12-22-8-9-23(19(26)18(22)25)16-7-3-5-14(20)11-16/h2-11H,12H2,1H3,(H,21,24)
• InChI Key: OCAAYAVZDRRTOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H16ClN3O3
• Molecular Weight: 369.8 g/mol
• CAS No.: 904524-47-6

Description

The compound 2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(3-methylphenyl)acetamide features a tetrahydropyrazine-dione core substituted with a 3-chlorophenyl group at position 4 and an acetamide moiety linked to a 3-methylphenyl group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

2-{4-(4-Chlorophenyl)methyl-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl}-N-(3-methoxyphenyl)acetamide (CAS: 899978-29-1)

• Molecular Formula : C₂₀H₂₀ClN₃O₄
• Molecular Weight : 401.84 g/mol
• Key Differences: Chlorophenyl Substituent: Positional isomerism (4-chlorophenylmethyl vs. 3-chlorophenyl in the target compound). Acetamide Substituent: 3-Methoxyphenyl (electron-donating group) vs. 3-methylphenyl (electron-neutral).

2-(3,4-Dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide

• Structural Features: Dichlorophenyl group (3,4-substitution) introduces stronger electron-withdrawing effects compared to monosubstituted chlorophenyl groups. Pyrazolone core instead of tetrahydropyrazine-dione, which may influence hydrogen-bonding capabilities and metabolic stability .
• Crystallographic Data :
  • Three distinct conformers in the asymmetric unit, with dihedral angles between dichlorophenyl and pyrazolyl rings ranging from 54.8° to 77.5°. Such conformational flexibility could impact intermolecular interactions in solid-state formulations .

N-(3-Chloro-4-methoxyphenyl)-2-{[3-(2-methylpropyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS: 923226-64-6)

• Core Structure: Thieno[3,2-d]pyrimidinone replaces tetrahydropyrazine-dione, introducing sulfur atoms that may enhance π-π stacking or metal coordination.
• Substituents : Sulfanyl linkage and 3-chloro-4-methoxyphenyl group suggest divergent reactivity and pharmacokinetic profiles compared to the target compound .

Table 1: Key Properties of Selected Analogues

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent Features	LogP (Predicted)
Target Compound	C₁₉H₁₇ClN₃O₃*	~377.8	3-Chlorophenyl, 3-methylphenyl	~2.8
899978-29-1 ()	C₂₀H₂₀ClN₃O₄	401.84	4-Chlorophenylmethyl, 3-methoxyphenyl	~2.5
2-(3,4-Dichlorophenyl)-... ()	C₁₉H₁₇Cl₂N₃O₂	406.26	3,4-Dichlorophenyl, pyrazolone core	~3.1

*Exact molecular formula for the target compound inferred from structural similarity to .